1-(3-Methylphenyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-(3-methylphenyl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C13H14N2OS/c1-10-4-2-5-11(8-10)15-13(16)14-9-12-6-3-7-17-12/h2-8H,9H2,1H3,(H2,14,15,16)
• InChI Key: SLJGXHUAHRLAHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCC2=CC=CS2
• Molecular Formula: C13H14N2OS
• Molecular Weight: 246.33 g/mol

Description

N-(3-methylphenyl)-N’-(2-thienylmethyl)urea is an organic compound that belongs to the class of ureas It is characterized by the presence of a urea functional group, which is bonded to a 3-methylphenyl group and a 2-thienylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylphenyl)-N’-(2-thienylmethyl)urea typically involves the reaction of 3-methylphenyl isocyanate with 2-thienylmethylamine. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of N-(3-methylphenyl)-N’-(2-thienylmethyl)urea may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylphenyl)-N’-(2-thienylmethyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the urea group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

N-(3-methylphenyl)-N’-(2-thienylmethyl)urea has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism by which N-(3-methylphenyl)-N’-(2-thienylmethyl)urea exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-methylphenyl)-N’-(2-thienylmethyl)carbamate
• N-(3-methylphenyl)-N’-(2-thienylmethyl)thiourea
• N-(3-methylphenyl)-N’-(2-thienylmethyl)guanidine

Uniqueness

N-(3-methylphenyl)-N’-(2-thienylmethyl)urea is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications.